3-methyl-4-(2-oxo-2H-chromene-3-carbonyl)piperazin-2-one

• IUPAC Name: 3-methyl-4-(2-oxochromene-3-carbonyl)piperazin-2-one
• InChI: InChI=1S/C15H14N2O4/c1-9-13(18)16-6-7-17(9)14(19)11-8-10-4-2-3-5-12(10)21-15(11)20/h2-5,8-9H,6-7H2,1H3,(H,16,18)
• InChI Key: JBBLIEFFLRYWLU-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NCCN1C(=O)C2=CC3=CC=CC=C3OC2=O
• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol
• CAS No.: 1188363-18-9

Description

3-methyl-4-(2-oxo-2H-chromene-3-carbonyl)piperazin-2-one is a useful research compound. Its molecular formula is C15H14N2O4 and its molecular weight is 286.287. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Antiproliferative and Antibacterial Properties Compounds incorporating the chromene moiety, including structures related to 3-methyl-4-(2-oxo-2H-chromene-3-carbonyl)piperazin-2-one, have shown significant promise in the development of anticancer and antibacterial agents. For instance, substituted chromene derivatives have demonstrated notable anti-proliferative activities against human breast cancer cell lines, with molecular docking studies indicating good binding affinity with Bcl-2 protein, suggesting potential utility in cancer therapy (Parveen et al., 2017). Furthermore, novel bis(chromenes) and bis(chromeno[3,4-C]pyridine) incorporating piperazine moiety have been synthesized, showcasing the versatility of these compounds in chemical synthesis and their potential in drug discovery (Mekky & Sanad, 2019).

Catalytic and Synthetic Applications The piperazine component of the compound has been utilized as a catalyst in the microwave-assisted one-pot synthesis of 2-amino-2-chromenes, indicating its value in facilitating efficient and operationally simple synthetic routes (Mobinikhaledi et al., 2011). Such catalytic applications underscore the compound's role in enhancing synthetic methodologies, especially in solvent-free conditions which are of great interest in green chemistry.

Structural Studies and Material Science The structural elucidation of compounds related to this compound provides insights into their potential applications in material science and photoluminescence. For example, studies on the crystal structures of related triazenes and chromene derivatives contribute to our understanding of their molecular geometry and interactions, which can influence their photophysical properties and applicability in materials science (Little et al., 2008).

Mechanism of Action

Target of Action

Chromene derivatives, a structural component of this compound, are known to interact with a variety of biological targets, including enzymes, receptors, and ion channels .

Mode of Action

Without specific information, it’s difficult to say exactly how this compound interacts with its targets. Many chromene derivatives exert their effects by binding to their targets and modulating their activity .

Biochemical Pathways

Chromene derivatives have been shown to affect a variety of biochemical pathways, including those involved in inflammation, cancer, and neurological disorders .

Result of Action

Chromene derivatives have been shown to have a variety of effects at the molecular and cellular level, including anti-inflammatory, anticancer, and neuroprotective effects .

Biochemical Analysis

Biochemical Properties

Coumarin derivatives have been known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions often depends on the specific structure and functional groups present in the coumarin derivative.

Cellular Effects

Coumarin derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Coumarin derivatives have been shown to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Metabolic Pathways

Coumarin derivatives are known to interact with various enzymes and cofactors, and can influence metabolic flux or metabolite levels .